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Compound of Interest

Compound Name: (-)-Anicyphos

Cat. No.: B1284223 Get Quote

An in-depth guide to the molecular properties of (-)-Anicyphos, this document provides

essential data for researchers, scientists, and professionals in drug development.

Core Molecular Data of (-)-Anicyphos
(-)-Anicyphos, a notable chemical compound in research, possesses specific physical and

chemical properties that are crucial for its application and study. The fundamental molecular

characteristics are summarized below.

Property Value Source

Molecular Formula C12H17O5P [1][2][3][4]

Molecular Weight 272.23 g/mol [2][3][4]

Alternate Molecular Weight 272 [1][5]

Experimental Protocols
Detailed experimental methodologies for determining the molecular weight and formula of a

compound like (-)-Anicyphos typically involve techniques such as mass spectrometry and

elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

accurate mass of the molecule. The compound is introduced into the mass spectrometer,

ionized, and the mass-to-charge ratio of the resulting ions is measured. This accurate mass
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measurement allows for the determination of the elemental composition and thus the molecular

formula.

Elemental Analysis: Combustion analysis is a common method for elemental analysis. A

sample of the compound is burned in an excess of oxygen, and the resulting combustion

products (carbon dioxide, water, etc.) are collected and weighed. The masses of these

products are then used to calculate the percentage of each element in the original compound,

which helps in confirming the empirical and molecular formula.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound, its chemical formula,

and its molecular weight.
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Molecular properties of (-)-Anicyphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(-)-Anicyphos molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284223#anicyphos-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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